![molecular formula C21H23NOS B3938764 N-bicyclo[2.2.1]hept-2-yl-4-[(phenylthio)methyl]benzamide](/img/structure/B3938764.png)
N-bicyclo[2.2.1]hept-2-yl-4-[(phenylthio)methyl]benzamide
Overview
Description
N-bicyclo[2.2.1]hept-2-yl-4-[(phenylthio)methyl]benzamide is a chemical compound that has been extensively researched for its potential applications in scientific research. This compound is also known as Bicycloheptylphenylthiomethylbenzamide or BHPB. The unique structure of BHPB makes it an interesting compound to study, and its potential applications in various areas of scientific research are being explored.
Mechanism of Action
The mechanism of action of BHPB is not fully understood. However, studies have suggested that BHPB may act as an inhibitor of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects:
Studies have shown that BHPB has a range of biochemical and physiological effects. BHPB has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models. BHPB has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of BHPB is its unique structure, which makes it an interesting compound to study. BHPB has also been shown to have potential as a drug candidate for the treatment of various diseases. However, one limitation of BHPB is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.
Future Directions
There are many possible future directions for research on BHPB. One area of research is the development of new drugs based on the structure of BHPB. Another area of research is the investigation of the mechanism of action of BHPB, which may provide insights into its potential applications in the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of BHPB in vivo.
Scientific Research Applications
BHPB has been extensively studied for its potential applications in scientific research. One of the main areas of research is in the development of new drugs. BHPB has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
N-(2-bicyclo[2.2.1]heptanyl)-4-(phenylsulfanylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NOS/c23-21(22-20-13-16-8-11-18(20)12-16)17-9-6-15(7-10-17)14-24-19-4-2-1-3-5-19/h1-7,9-10,16,18,20H,8,11-14H2,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQTSUNXDAHITAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CC2NC(=O)C3=CC=C(C=C3)CSC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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